Cas no 2172043-46-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid
• CAS No: 2172043-46-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6571047
• PubChem ID: 165551485
• Update Time: 2025-10-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)hexanamido]acetic acid
• EN300-1507264
• 2172043-46-6

• Inchi： 1S/C26H32N2O6/c1-3-8-18(15-24(29)28(13-14-33-2)16-25(30)31)27-26(32)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： ALRURWWTCBBSLP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CC(=O)O)CCOC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic Acid (CAS No. 2172043-46-6)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid, identified by its CAS number 2172043-46-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its unique functional groups and side chains, contributes to its potential as a therapeutic agent.

The core structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid consists of a hexanamidoacetic acid backbone, which is modified with a methoxycarbonyl group attached to a 9H-fluoren-9-yl moiety. This modification enhances the solubility and stability of the compound, making it more suitable for various biological applications. Additionally, the presence of a 2-methoxyethyl group at the N-position further influences its pharmacokinetic properties, potentially improving its bioavailability and metabolic profile.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid make it a valuable candidate for such applications. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and drug development due to its stability and ease of incorporation into molecular frameworks.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The combination of the amide bond, methoxycarbonyl group, and fluorene moiety in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid suggests that it may have multiple points of interaction with biological receptors or enzymes. This could lead to enhanced efficacy and reduced side effects compared to traditional monotherapy approaches.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid involves multiple steps, including protection-deprotection strategies and careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as solid-phase synthesis and automated parallel synthesis have been employed to streamline the process. These methods not only improve efficiency but also allow for rapid screening of analogs to identify more potent derivatives.

Evaluation of the pharmacological properties of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. Additionally, preclinical studies have shown that this compound exhibits good pharmacokinetic profiles, including adequate absorption, distribution, metabolism, excretion (ADME), and low toxicity.

The potential therapeutic applications of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid are diverse. In oncology research, this compound has shown promise as an inhibitor of tumor growth by targeting critical signaling pathways involved in cancer progression. Furthermore, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)hexanamidoacetic acid (CAS No. 2172043-46-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable compound for further research and development. As scientific understanding continues to evolve, this molecule is likely to play an increasingly important role in the discovery and development of new therapeutic agents.